Cas no 147622-09-1 (1-[(2,2-Dichloro-1-isothiocyanatovinyl)sulfonyl]-4-methylbenzene)

• Product Name: 1-[(2,2-Dichloro-1-isothiocyanatovinyl)sulfonyl]-4-methylbenzene
• CAS No: 147622-09-1
• MF: C₁₀H₇Cl₂NO₂S₂
• MW: 308.204077959061
• CID: 1323575
• PubChem ID: 681401
• Update Time: 2025-08-04

1-[(2,2-Dichloro-1-isothiocyanatovinyl)sulfonyl]-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dichloro-1-isothiocyanatoethenyl)sulfonyl-4-methylbenzene
• 1-(2,2-Dichloro-1-isothiocyanato-ethenesulfonyl)-4-methyl-benzene
• F0749-0032
• Benzene, 1-[(2,2-dichloro-1-isothiocyanatoethenyl)sulfonyl]-4-methyl-
• AC1Q2LDT
• ACMC-20n586
• AC1LE720
• CTK0E9051
• MolPort-002-355-960
• 1-[(2,2-Dichloro-1-isothiocyanatovinyl)sulfonyl]-4-methylbenzene
• 1-(2,2-dichloro-1-isothiocyanatoethenesulfonyl)-4-methylbenzene
• DTXSID70350509
• 147622-09-1
• 1-tosyl-2,2-dichloroethenyl isothiocyanate
• EN300-01223
• AKOS000122275
• 1-[(2,2-dichloro-1-isothiocyanatoethenyl)sulfonyl]-4-methylbenzene
• C10H7Cl2NO2S2
• STK400707

• Inchi： 1S/C10H7Cl2NO2S2/c1-7-2-4-8(5-3-7)17(14,15)10(9(11)12)13-6-16/h2-5H,1H3
• InChI Key： BMRVXVHHOAQEFJ-UHFFFAOYSA-N
• SMILES： Cl/C(=C(/N=C=S)\S(C1C=CC(C)=CC=1)(=O)=O)/Cl

Computed Properties

• Exact Mass: 306.92971
• Monoisotopic Mass: 306.9295262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 46.5

Additional information on 1-[(2,2-Dichloro-1-isothiocyanatovinyl)sulfonyl]-4-methylbenzene

Professional Introduction to 1-[(2,2-Dichloro-1-isothiocyanatovinyl)sulfonyl]-4-methylbenzene (CAS No. 147622-09-1)

The compound 1-[(2,2-Dichloro-1-isothiocyanatovinyl)sulfonyl]-4-methylbenzene, identified by its CAS number 147622-09-1, represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents and advanced materials. The presence of both sulfonyl and isothiocyanate functional groups makes it a versatile intermediate for various chemical transformations, offering researchers a rich palette of possibilities for molecular design and synthesis.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating sulfur-containing moieties. These compounds are valued for their diverse biological activities and mechanistic roles in drug discovery. The structural motif of 1-[(2,2-Dichloro-1-isothiocyanatovinyl)sulfonyl]-4-methylbenzene aligns well with this trend, as it combines the reactivity of isothiocyanates with the stability provided by the sulfonyl group. This dual functionality has been exploited in various synthetic strategies to develop complex molecules with tailored properties.

One of the most compelling aspects of this compound is its utility as a building block in the synthesis of bioactive molecules. The isothiocyanate group, known for its ability to form stable adducts with nucleophiles such as amines and thiols, serves as a versatile coupling agent. This property has been leveraged in the development of peptidomimetics and other protein-targeting ligands. Furthermore, the sulfonyl group can participate in further derivatization reactions, allowing for the introduction of additional functional moieties that modulate biological activity.

Recent studies have highlighted the role of sulfonylated isothiocyanates in medicinal chemistry. For instance, derivatives of this class have been investigated for their potential as kinase inhibitors and antiviral agents. The electron-withdrawing nature of the sulfonyl group enhances the electrophilicity of the isothiocyanate moiety, facilitating rapid reaction with nucleophilic substrates. This characteristic has been harnessed in the development of probes for biochemical assays and in the synthesis of targeted drug candidates.

The synthesis of 1-[(2,2-Dichloro-1-isothiocyanatovinyl)sulfonyl]-4-methylbenzene involves a multi-step process that underscores its synthetic complexity. The starting material, 4-methylbenzene sulfonyl chloride, undergoes reaction with 2,2-dichloroacrylonitrile to form an intermediate that is subsequently converted into the desired product via an isocyanate-forming reaction. This synthetic route exemplifies the strategic use of functional group transformations to achieve a target molecule with specific reactivity and properties.

Advances in computational chemistry have further enhanced the understanding and application of this compound. Molecular modeling studies have revealed insights into its interaction with biological targets, providing a rational basis for designing derivatives with improved efficacy and selectivity. These computational approaches complement traditional experimental methods, enabling a more efficient discovery process.

In conclusion, 1-[(2,2-Dichloro-1-isothiocyanatovinyl)sulfonyl]-4-methylbenzene (CAS No. 147622-09-1) stands as a testament to the ingenuity of modern synthetic chemistry. Its unique structural features and versatile reactivity make it a valuable tool for researchers aiming to develop novel therapeutic agents and advanced materials. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play pivotal roles in future breakthroughs.